2-{3-[2-(4-fluorophenyl)ethyl]-1-piperidinyl}acetamide

• IUPAC Name: 2-[3-[2-(4-fluorophenyl)ethyl]piperidin-1-yl]acetamide
• InChI: InChI=1S/C15H21FN2O/c16-14-7-5-12(6-8-14)3-4-13-2-1-9-18(10-13)11-15(17)19/h5-8,13H,1-4,9-11H2,(H2,17,19)
• InChI Key: NJJKMCDZIZHKCV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC(=O)N)CCC2=CC=C(C=C2)F
• Molecular Formula: C15H21FN2O
• Molecular Weight: 264.34 g/mol

Description

2-{3-[2-(4-fluorophenyl)ethyl]-1-piperidinyl}acetamide, also known as FPEA, is a chemical compound that has gained significant attention in the field of scientific research. This compound belongs to the class of piperidine derivatives and has been studied for its potential therapeutic benefits.

Mechanism of Action

The exact mechanism of action of 2-{3-[2-(4-fluorophenyl)ethyl]-1-piperidinyl}acetamide is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters such as serotonin, dopamine, and norepinephrine. This compound has been shown to increase the levels of these neurotransmitters in the brain, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase the levels of certain neurotransmitters in the brain, as mentioned above. This compound has also been shown to have anti-inflammatory effects and can reduce the levels of pro-inflammatory cytokines in the body. Additionally, this compound has been shown to have antioxidant properties and can scavenge free radicals in the body.

Advantages and Limitations for Lab Experiments

2-{3-[2-(4-fluorophenyl)ethyl]-1-piperidinyl}acetamide has several advantages for lab experiments. It is relatively easy to synthesize and can be obtained in high purity. This compound is also stable under normal laboratory conditions, making it suitable for long-term storage. However, there are some limitations to using this compound in lab experiments. For example, its mechanism of action is not fully understood, which can make it difficult to interpret experimental results. Additionally, this compound has not been extensively studied in humans, so its safety and efficacy in humans are not well established.

Future Directions

There are several future directions for research on 2-{3-[2-(4-fluorophenyl)ethyl]-1-piperidinyl}acetamide. One area of interest is in the development of this compound-based drugs for the treatment of neuropathic pain, anxiety, and depression. Further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic benefits. Additionally, studies are needed to determine the safety and efficacy of this compound in humans. Finally, the development of new synthetic methods for this compound could lead to more efficient and cost-effective production of this compound.
Conclusion
In conclusion, this compound, or this compound, is a promising compound for scientific research. It has been studied for its potential therapeutic benefits in the treatment of neuropathic pain, anxiety, and depression. This compound has several biochemical and physiological effects, including anti-inflammatory and antioxidant properties. While there are some limitations to using this compound in lab experiments, further research is needed to fully understand its potential therapeutic benefits and develop new synthetic methods for this compound.

Synthesis Methods

The synthesis of 2-{3-[2-(4-fluorophenyl)ethyl]-1-piperidinyl}acetamide involves the reaction of 4-fluorophenethylamine with acetic anhydride in the presence of a catalyst. The resulting product is then treated with piperidine to obtain this compound. The purity of the compound can be determined using various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

Scientific Research Applications

2-{3-[2-(4-fluorophenyl)ethyl]-1-piperidinyl}acetamide has been studied for its potential therapeutic benefits in various areas of scientific research. One of the most promising applications of this compound is in the treatment of neuropathic pain. Studies have shown that this compound has analgesic properties and can reduce pain sensitivity in animal models of neuropathic pain. This compound has also been studied for its potential use in the treatment of anxiety and depression. It has been shown to have anxiolytic and antidepressant effects in animal models.